Cas no 15872-41-0 (4-N-Pentyloxybenzoic Acid)
4-N-Pentyloxybenzoic Acid structure
Product Name:4-N-Pentyloxybenzoic Acid
CAS No:15872-41-0
MF:C12H16O3
MW:208.253643989563
MDL:MFCD00013990
CID:50242
PubChem ID:85153
Update Time:2025-04-18
4-N-Pentyloxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Pentyloxy)benzoic acid
- 4-(pentyloxy)-benzoicaci
- Benzoic acid, 4-(pentyloxy)-
- Benzoic acid, p-(pentyloxy)-
- p-n-Amyloxybenzoic acid
- p-n-Pentyloxybenzoic acid
- p-Pentoxybenzoic acid
- 4-N-PENTYLOXYBENZOIC ACID
- 4-Pentyloxybenzoic Acid
- 4-Amyloxybenzoic Acid
- p-(Pentyloxy)benzoic Acid
- 4-pentoxybenzoic acid
- 4-n-Amyloxybenzoic acid
- p-Pentyloxybenzoic acid
- OZPPUPJQRJYTNY-UHFFFAOYSA-N
- PubChem2682
- p-n-pentoxybenzoic acid
- KSC493I8H
- 4-N-Pentyloxybenzoic Acid
-
- MDL： MFCD00013990
- Inchi： 1S/C12H16O3/c1-2-3-4-9-15-11-7-5-10(6-8-11)12(13)14/h5-8H,2-4,9H2,1H3,(H,13,14)
- InChI Key： OZPPUPJQRJYTNY-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCCC
- BRN： 1951836
Computed Properties
- Exact Mass: 208.11000
- Monoisotopic Mass: 208.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 46.5
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Not determined
- Density: 1.0989 (rough estimate)
- Melting Point: 123-127 ºC
- Boiling Point: 307.45°C (rough estimate)
- Flash Point: 124.6°C
- Refractive Index: 1.5000 (estimate)
- PSA: 46.53000
- LogP: 2.95380
- Solubility: Not determined
4-N-Pentyloxybenzoic Acid Security Information
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S24/25-S25-S24
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
- TSCA：Yes
- Safety Term：S24/25
4-N-Pentyloxybenzoic Acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-N-Pentyloxybenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093876-100g |
4-(Pentyloxy)benzoic acid |
15872-41-0 | 95% | 100g |
166.32 USD | 2021-06-17 | |
| Alichem | A019093876-500g |
4-(Pentyloxy)benzoic acid |
15872-41-0 | 95% | 500g |
501.76 USD | 2021-06-17 | |
| TRC | P283903-250mg |
4-N-Pentyloxybenzoic Acid |
15872-41-0 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P283903-500mg |
4-N-Pentyloxybenzoic Acid |
15872-41-0 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P283903-2.5g |
4-N-Pentyloxybenzoic Acid |
15872-41-0 | 2.5g |
$ 80.00 | 2022-06-03 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0708-25G |
4-Amyloxybenzoic Acid |
15872-41-0 | >98.0%(GC)(T) | 25g |
¥325.00 | 2024-04-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P822499-100g |
4-Pentyloxybenzoic Acid |
15872-41-0 | 98% | 100g |
1,541.00 | 2021-05-17 | |
| Matrix Scientific | 028295-500mg |
4-(Pentyloxy)benzoic acid |
15872-41-0 | 500mg |
$10.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A0708-25g |
4-N-Pentyloxybenzoic Acid |
15872-41-0 | 98.0%(GC&T) | 25g |
￥640.0 | 2022-06-10 | |
| eNovation Chemicals LLC | K41632-25g |
4-n-Pentyloxybenzoic acid |
15872-41-0 | 97% | 25g |
$140 | 2024-06-08 |
4-N-Pentyloxybenzoic Acid Related Literature
-
Richard J. Mandle,John W. Goodby CrystEngComm 2016 18 8794
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